Cas no 875798-79-1 (tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate)

Tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate is a protected amine derivative featuring a piperidine core with a Boc (tert-butoxycarbonyl) group at the 1-position and a 4-aminophenyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where its Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions. The aromatic amine functionality enables further derivatization, making it valuable for constructing complex molecules. Its well-defined structure and reactivity profile facilitate controlled modifications, supporting applications in drug discovery and medicinal chemistry. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate structure
875798-79-1 structure
Product Name:tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate
CAS No:875798-79-1
MF:C16H24N2O2
MW:276.373964309692
MDL:MFCD05861561
CID:826958
PubChem ID:44607626
Update Time:2025-06-09

tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-(4-Aminophenyl)piperidine
    • N-BOC-3-(4-AMINOPHENYL)PIPERIDINE
    • tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate
    • Tert-butyl3-(4-aminophenyl)piperidine-1-carboxylate
    • (S)-tert-Butyl 3-(4-aminophenyl)piperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 3-(4-aminophenyl)-, 1,1-dimethylethyl ester
    • (R)-tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate
    • PubChem17301
    • TERT-BUTYL (3R)-3-(4-AMINOPHENYL)PIPERIDINE-1-CARBOXYLATE
    • (3R)-3-(4-Aminophenyl)-1-Piperidinecarboxylic acid tert-butyl ester
    • MFCD14705168
    • SCHEMBL1422394
    • MFCD05861561
    • N-Boc-3-(4-aminophenyl) piperidine
    • AS-11600
    • (R)-4-(1-Boc-3-piperidyl)aniline
    • SB17771
    • AKOS015900149
    • DTXSID001007665
    • WWB19720
    • SB40817
    • STL557919
    • 3-(4-AMINO-PHENYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • Butyl 3-(4-aminophenyl)piperidine-1-carboxylate; Tert-butyl (3s)-3-(4-aminophenyl)piperidine-1-carboxylate; SCHEMBL1421908; ZINC2553950
    • BBL104104
    • Tert-butyl(3r)-3-(4-aminophenyl)piperidine-1-carboxylate
    • SY097049
    • SY350798
    • CS-0048383
    • 875798-79-1
    • DB-077016
    • SY097364
    • J-504348
    • SWUANUQBXJNXGP-UHFFFAOYSA-N
    • (S)-4-(1-Boc-3-piperidyl)aniline
    • BCP13410
    • MFCD27921195
    • DB-031482
    • MDL: MFCD05861561
    • Inchi: 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-10-4-5-13(11-18)12-6-8-14(17)9-7-12/h6-9,13H,4-5,10-11,17H2,1-3H3
    • InChI Key: SWUANUQBXJNXGP-UHFFFAOYSA-N
    • SMILES: O=C(N1CC(C2C=CC(N)=CC=2)CCC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 276.184
  • Monoisotopic Mass: 276.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.1
  • Melting Point: 122-126°C
  • Boiling Point: 412.737°C at 760 mmHg
  • Flash Point: 203.417°C
  • Refractive Index: 1.55

tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate Security Information

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tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  < 10 °C; 30 min, 0 - 5 °C
Reference
Development of a Fit-for-Purpose Large-Scale Synthesis of an Oral PARP Inhibitor
Wallace, Debra J.; et al, Organic Process Research & Development, 2011, 15(4), 831-840

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Platinum dioxide Solvents: Methanol ;  50 psi, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, rt
2.1 Solvents: Dichloromethane ;  < 10 °C; 30 min, 0 - 5 °C
Reference
Development of a Fit-for-Purpose Large-Scale Synthesis of an Oral PARP Inhibitor
Wallace, Debra J.; et al, Organic Process Research & Development, 2011, 15(4), 831-840

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Platinum dioxide Solvents: Methanol ,  Water ;  50 psi, rt
1.2 Solvents: Dichloromethane ;  5 °C
Reference
Process Development of C-N Cross-Coupling and Enantioselective Biocatalytic Reactions for the Asymmetric Synthesis of Niraparib
Chung, Cheol K.; et al, Organic Process Research & Development, 2014, 18(1), 215-227

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Tetrahydrofuran ;  60 °C
2.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Platinum dioxide Solvents: Methanol ,  Water ;  50 psi, rt
2.2 Solvents: Dichloromethane ;  5 °C
Reference
Process Development of C-N Cross-Coupling and Enantioselective Biocatalytic Reactions for the Asymmetric Synthesis of Niraparib
Chung, Cheol K.; et al, Organic Process Research & Development, 2014, 18(1), 215-227

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Tetrahydrofuran ,  Water ;  rt → 66 °C; 2 h, 66 °C
2.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Platinum dioxide Solvents: Methanol ;  50 psi, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, rt
3.1 Solvents: Dichloromethane ;  < 10 °C; 30 min, 0 - 5 °C
Reference
Development of a Fit-for-Purpose Large-Scale Synthesis of an Oral PARP Inhibitor
Wallace, Debra J.; et al, Organic Process Research & Development, 2011, 15(4), 831-840

tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate Raw materials

tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate Preparation Products

tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:875798-79-1)3-(4-AMINO-PHENYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
Order Number:sfd9312
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
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Additional information on tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate (CAS No. 875798-79-1)

tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate (CAS No. 875798-79-1) is a versatile organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a piperidine core and a tert-butyl carboxylate protecting group, has garnered significant attention due to its potential applications in drug discovery and development. Researchers often explore its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The structural uniqueness of tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate lies in its 4-aminophenyl moiety, which enables diverse functionalization. This characteristic makes it a valuable building block for designing novel compounds with enhanced pharmacokinetic properties. Recent trends in medicinal chemistry highlight the growing demand for such intermediates, especially in the development of small-molecule inhibitors and GPCR-targeted therapies. These applications align with current industry focus areas like precision medicine and targeted drug delivery.

From a synthetic perspective, the tert-butyloxycarbonyl (Boc) group in this compound offers excellent stability under various reaction conditions, a feature highly valued by organic chemists. Its cleavage under acidic conditions allows for selective deprotection, enabling further modifications of the piperidine nitrogen. This property is frequently leveraged in multi-step syntheses, particularly in the construction of heterocyclic scaffolds—a hot topic in contemporary drug discovery.

Analytical characterization of CAS No. 875798-79-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards required for pharmaceutical applications. The compound's physicochemical properties, including solubility and stability data, are crucial parameters frequently searched by researchers working on formulation development and preclinical studies.

In the context of green chemistry initiatives, synthetic routes to tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate have evolved to incorporate more sustainable practices. Recent literature describes optimized procedures using catalytic methods and environmentally benign solvents, addressing the pharmaceutical industry's push toward green synthesis. These advancements respond to growing concerns about process sustainability—a trending topic in chemical manufacturing.

The compound's relevance extends to academic investigations of structure-activity relationships (SAR), where researchers systematically modify its framework to explore biological effects. Such studies contribute to the broader understanding of molecular recognition and drug-receptor interactions, areas receiving substantial attention in computational chemistry and AI-assisted drug design platforms.

Safety considerations for handling tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate follow standard laboratory protocols for amino-containing compounds. Proper storage conditions—typically under inert atmosphere at controlled temperatures—help maintain its stability over extended periods. These practical aspects are frequently queried by laboratory technicians and process chemists working with this material.

Looking forward, the demand for specialized intermediates like CAS No. 875798-79-1 is expected to grow, driven by expanding research in central nervous system (CNS) therapeutics and pain management solutions. Its structural features position it as a valuable tool for medicinal chemists tackling challenges in blood-brain barrier penetration and receptor subtype selectivity—key hurdles in modern neuropharmacology.

The commercial availability of tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate from multiple suppliers facilitates its adoption across research institutions and pharmaceutical companies. Quality certifications like GMP-grade and research-grade specifications cater to diverse application needs, from early-stage discovery to process development. This accessibility supports the compound's widespread use in both academic and industrial settings.

In summary, tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate represents a strategically important compound in modern organic and medicinal chemistry. Its balanced properties as a synthetic intermediate, combined with emerging applications in drug discovery, ensure its continued relevance in chemical research. As scientific understanding of piperidine-based therapeutics advances, this compound will likely play an increasingly prominent role in developing next-generation pharmaceutical agents.

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(CAS:875798-79-1)3-(4-AMINO-PHENYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
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Purity:99.9%
Quantity:200kg
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